Cas no 16051-54-0 (Ethanaminium,2,2'-[1,4-phenylenebis(carbonyloxy)]bis[N,N,N-trimethyl-, diiodide (9CI))
16051-54-0 structure
Product Name:Ethanaminium,2,2'-[1,4-phenylenebis(carbonyloxy)]bis[N,N,N-trimethyl-, diiodide (9CI)
CAS No:16051-54-0
MF:C18H30I2N2O4
MW:592.25075006485
CID:155599
PubChem ID:204295
Update Time:2025-04-19
Ethanaminium,2,2'-[1,4-phenylenebis(carbonyloxy)]bis[N,N,N-trimethyl-, diiodide (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,2,2'-[1,4-phenylenebis(carbonyloxy)]bis[N,N,N-trimethyl-, diiodide (9CI)
- trimethyl-[2-[4-[2-(trimethylazaniumyl)ethoxycarbonyl]benzoyl]oxyethyl]azanium,diiodide
- PK 107
- Ammonium, (2-hydroxyethyl)trimethyl-, iodide diester with terephthalic acid
- DTXSID00936330
- Choline, iodide, terephthalate (2:1)
- Bis-dimetilaminoetilestere dell' acido tereftalico bis-iodometilato
- Ethanaminium, 2,2'-(1,4-phenylenebis(carbonyloxy))bis(N,N,N-trimethyl-, diiodide
- 2,2'-[1,4-Phenylenebis(carbonyloxy)]bis(N,N,N-trimethylethan-1-aminium) diiodide
- I.S. 320
- 16051-54-0
- Bis-dimetilaminoetilestere dell' acido tereftalico bis-iodometilato [Italian]
-
- Inchi: 1S/C18H30N2O4.2HI/c1-19(2,3)11-13-23-17(21)15-7-9-16(10-8-15)18(22)24-14-12-20(4,5)6;;/h7-10H,11-14H2,1-6H3;2*1H/q+2;;/p-2
- InChI Key: HRLBNQDRKHERRB-UHFFFAOYSA-L
- SMILES: [I-].[I-].O(C(C1C=CC(=CC=1)C(=O)OCC[N+](C)(C)C)=O)CC[N+](C)(C)C
Computed Properties
- Exact Mass: 561.7938
- Monoisotopic Mass: 592.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 10
- Complexity: 376
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 52.6
Ethanaminium,2,2'-[1,4-phenylenebis(carbonyloxy)]bis[N,N,N-trimethyl-, diiodide (9CI) Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
16051-54-0 (Ethanaminium,2,2'-[1,4-phenylenebis(carbonyloxy)]bis[N,N,N-trimethyl-, diiodide (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent